Cas no 26037-60-5 (1,4-Naphthalenedione,2-(methylthio)-)

• Product Name: 1,4-Naphthalenedione,2-(methylthio)-
• CAS No: 26037-60-5
• MF: C₁₁H₈O₂S
• MW: 204.245021820068
• CID: 263631
• PubChem ID: 96324
• Update Time: 2025-04-19

1,4-Naphthalenedione,2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,2-(methylthio)-
• 2-methylthio-1,4-naphthoquinone
• 2-Methylmercapto-1,4-naphthochinon
• SCHEMBL357220
• CHEMBL2335531
• 2-methylsulfanylnaphthalene-1, 4-dione
• 1,4-Naphthalenedione, 2-(methylthio)-
• 2-methylsulfanylnaphthalene-1,4-dione
• CU38B5F52J
• 26037-60-5
• 1,4-Naphthoquinone, 2-(methylthio)-
• 2-(Methylthio)-1,4-naphthalenedione
• NSC-67209
• 2-(Methylsulfanyl)naphthoquinone #
• NCIOpen2_003036
• GGFFBRRZAKLGFX-UHFFFAOYSA-N
• NSC67209
• DTXSID60876662
• BDBM50430489
• NSC 67209
• 1, 2-(methylthio)-

• Inchi： 1S/C11H8O2S/c1-14-10-6-9(12)7-4-2-3-5-8(7)11(10)13/h2-6H,1H3
• InChI Key： GGFFBRRZAKLGFX-UHFFFAOYSA-N
• SMILES： S(C)C1=CC(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 204.02500
• Monoisotopic Mass: 204.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 349.5°Cat760mmHg
• Flash Point: 157.3°C
• Refractive Index: 1.641
• PSA: 59.44000
• LogP: 2.31250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones